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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237 Get Quote

Technical Support Center: Model BX048 Magnet
This technical support center provides detailed guidance for researchers, scientists, and drug

development professionals on accurately measuring the magnetic field of the BX048 high-

performance magnet. Find troubleshooting advice, frequently asked questions, and

standardized experimental protocols below.

Frequently Asked Questions (FAQs)
Q1: What type of sensor is recommended for measuring the magnetic field of the BX048
magnet?

For precise measurements of the strong static magnetic fields produced by the BX048 magnet,

a Hall effect sensor (often referred to as a Hall probe) connected to a high-quality Gaussmeter

or Teslameter is the industry standard. These sensors provide accurate readings of the

magnetic flux density and can be found in various sizes to accommodate different spatial

constraints.

Q2: How does temperature affect the magnetic field measurement of the BX048?

The magnetic field strength of neodymium magnets like the BX048 is temperature-dependent.

As temperature increases, the magnetic field strength will decrease. It is crucial to perform

measurements in a temperature-controlled environment and allow the magnet to reach thermal
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equilibrium before recording data. The specific temperature coefficient of the BX048 should be

consulted from its datasheet for precise corrections.

Q3: What is the difference between an axial and a transverse Hall probe, and which one should

I use?

An axial Hall probe measures the magnetic field component that is parallel to the probe's axis.

A transverse Hall probe measures the component that is perpendicular to the probe's flat

surface. The choice depends on the direction of the magnetic field you intend to measure

relative to the physical access you have to the measurement location. For mapping the field

along the central axis of a cylindrical magnet, an axial probe is typically used. For measuring

the field on the surface or in the near-field region, a transverse probe is often more convenient.

Q4: How do I find the magnetic poles of the BX048 magnet?

The magnetic poles can be identified using a calibrated Hall probe connected to a Gaussmeter.

The north pole will show a positive reading, while the south pole will show a negative reading

(or vice versa, depending on the probe's calibration and orientation). The point of maximum

field strength on the surface typically indicates the center of the pole.

Troubleshooting Guide
Issue 1: Unstable or Fluctuating Magnetic Field Readings

Possible Cause 1: Ferromagnetic Materials Nearby. The presence of other magnets, steel, or

other ferromagnetic materials in close proximity to the measurement setup can distort the

magnetic field lines and cause unstable readings.

Solution: Ensure the experimental area is clear of any unwanted magnetic materials. Use

non-magnetic mounting hardware (e.g., aluminum, brass, or titanium).

Possible Cause 2: Hall Probe Movement. Even minute vibrations or movements of the Hall

probe within a high-gradient magnetic field can lead to significant fluctuations in the

readings.

Solution: Use a rigid, non-magnetic fixture to securely hold the Hall probe in a fixed

position relative to the magnet. A micrometer stage can be used for precise and stable

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


positioning.

Possible Cause 3: Electrical Noise. Interference from other electronic equipment can

introduce noise into the Gaussmeter readings.

Solution: Keep the probe cable away from power cords and other sources of

electromagnetic interference. Ensure the Gaussmeter is properly grounded.

Issue 2: Readings are Consistently Lower Than Expected

Possible Cause 1: Incorrect Probe Orientation. The Hall sensor is highly directional. If the

probe is not perfectly aligned with the magnetic field lines being measured, the reading will

be a cosine component of the actual field strength, resulting in a lower value.

Solution: Carefully orient the probe to find the maximum reading at a given point, which

indicates proper alignment with the magnetic field vector.

Possible Cause 2: Gaussmeter Not Zeroed Correctly. An improper zeroing of the

Gaussmeter before the measurement will introduce a systematic offset in all readings.

Solution: Place the Hall probe in a zero-gauss chamber (a magnetically shielded

enclosure) and perform the zeroing procedure as described in the Gaussmeter's manual

before taking measurements.

Possible Cause 3: Magnet Temperature. If the magnet's temperature is elevated, its

magnetic field strength will be reduced.

Solution: Allow the magnet to cool to a stable, known ambient temperature before

commencing measurements.

Experimental Protocols
Protocol 1: Mapping the Axial Magnetic Field of the BX048 Magnet

This protocol details the procedure for measuring the magnetic field strength along the central

axis of the BX048 magnet.

Materials:
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BX048 Magnet

Gaussmeter with an axial Hall probe

Non-magnetic mounting fixture for the magnet

Linear translation stage (micrometer or motorized) with a non-magnetic probe holder

Ruler or caliper for distance measurement

Zero-gauss chamber

Procedure:

Setup:

Secure the BX048 magnet in the non-magnetic fixture.

Mount the axial Hall probe onto the linear translation stage.

Align the translation stage so that the probe moves along the central axis of the magnet.

Calibration:

Turn on the Gaussmeter and allow it to warm up for the manufacturer-recommended time.

Place the Hall probe inside the zero-gauss chamber and execute the zeroing function on

the Gaussmeter.

Measurement:

Position the tip of the Hall probe so it is in contact with the center of the magnet's surface

(this will be your zero-distance point).

Record the magnetic field strength reading from the Gaussmeter.

Move the probe away from the magnet in precise increments (e.g., 1 mm) using the

translation stage.
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At each increment, allow the reading to stabilize and then record the magnetic field

strength and the corresponding distance from the magnet's surface.

Continue this process until the magnetic field strength drops to a negligible level.

Data Analysis:

Plot the measured magnetic field strength as a function of distance from the magnet's

surface.

Quantitative Data
Table 1: Example Axial Magnetic Field Data for BX048 Magnet

Distance from Surface (mm) Magnetic Field Strength (Tesla)

0.0 0.650

1.0 0.580

2.0 0.515

5.0 0.380

10.0 0.225

20.0 0.090

50.0 0.015

Note: The data presented in this table is for illustrative purposes and represents typical values

for a high-performance neodymium magnet. Actual values for a specific BX048 magnet may

vary.
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Caption: Workflow for measuring the axial magnetic field.
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Caption: Troubleshooting fluctuating magnetic field readings.
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To cite this document: BenchChem. [How to measure the precise magnetic field of a BX048
magnet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554237#how-to-measure-the-precise-magnetic-
field-of-a-bx048-magnet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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